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The table below defines the core indices used to evaluate diagnostic tests, which are essential for any product

comparison [1].

Performance
Index

Definition
Interpretation & Clinical
Utility

Mathematical
Formula

Sensitivity (Se) Probability of a positive

test result when the
disease is truly present

[1].

A highly sensitive test is

effective for "ruling out" a
disease (low false-negative

rate). Useful for screening.

Se = TP / (TP +

FN)

Specificity (Sp) Probability of a negative

test result when the
disease is truly absent

[1].

A highly specific test is

effective for "ruling in" a
disease (low false-positive

rate). Useful for confirmation.

Sp = TN / (TN +

FP)

Positive
Predictive
Value (PPV)

Probability that the

disease is present
following a positive test

result [1].

Answers the clinician's

question: "Given a positive
test, what is the chance my

patient has the disease?"

PPV = (Se × pr) /

[(Se × pr) + (1 -

Sp) × (1 - pr)]

Negative
Predictive
Value (NPV)

Probability that the

disease is absent
following a negative test

result [1].

Answers the clinician's

question: "Given a negative
test, what is the chance my

patient is disease-free?"

NPV = (Sp × (1 -

pr)) / [(Sp × (1

- pr)) + (1 - Se)

× pr]
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Performance
Index

Definition
Interpretation & Clinical
Utility

Mathematical
Formula

Positive
Likelihood
Ratio (LR+)

Indicates how much

more likely a positive
test result is in a

diseased person versus
a non-diseased person

[1].

Higher values (e.g., >10)

provide strong evidence for
the disease. Combines

sensitivity and specificity into
a single metric.

LR+ = Se / (1 -

Sp)

Negative
Likelihood
Ratio (LR-)

Indicates how much

more likely a negative
test result is in a

diseased person versus
a non-diseased person

[1].

Lower values (e.g., <0.1)

provide strong evidence
against the disease.

Combines sensitivity and
specificity into a single metric.

LR- = (1 - Se) /

Sp

> Note on PPV/NPV: Unlike sensitivity and specificity, Positive Predictive Value (PPV) and Negative

Predictive Value (NPV) are highly dependent on the disease's pre-test probability (prevalence) in the

tested population [1]. A test will have a higher PPV in a high-prevalence setting (e.g., a specialist clinic)

compared to a low-prevalence one (e.g., general population screening).

Experimental Protocol for Test Validation

A robust validation study compares the new diagnostic test against a gold standard (reference test known to

be correct) in a blinded manner [1]. The general workflow is as follows:
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Key Consideration

1. Define Study Population

2. Recruit Representative Sample

3. Perform Index Test
(e.g., Diaphen)

4. Perform Gold Standard Test

5. Data Analysis:
Blind Comparison of Results

Ensure tests are performed
independently and interpreted blindly

(without knowledge of the other test's result)

6. Calculate Performance
Indices

Report Results

Click to download full resolution via product page

Study Population and Gold Standard: Define the target patient population and select an

appropriate, widely accepted gold standard test for comparison. The gold standard should be a
method with no false positives or false negatives by definition [1].

Blinded Testing: All enrolled subjects undergo both the new test (e.g., Diaphen) and the gold
standard test. Crucially, the interpretation of each test's results must be performed independently
and blindly (without knowledge of the other test's result) to avoid bias [1].
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Data Analysis and Contingency Table: Create a 2x2 contingency table to compare the results. This

table is the basis for calculating all performance metrics listed above [1].

Gold Standard: Disease Present Gold Standard: Disease Absent

True Positive (TP) False Positive (FP)

False Negative (FN) True Negative (TN)

Incorporating Neurophysiological Measures

For tests evaluating cognitive function, combining behavioral task performance with direct brain function

measures like Electroencephalography (EEG) can significantly improve sensitivity and specificity. This

approach helps control for factors like patient motivation or alertness that can affect performance-based tests

alone [2].

Enhanced Detection: One study demonstrated that combining EEG with task performance achieved
96% sensitivity and 100% specificity in detecting drug-induced cognitive changes, outperforming

conventional neuropsychological tests (75% sensitivity and specificity) [2].
Sustained Working Memory Test (SWMT): An example of an automated test using an n-back
working memory task combined with EEG. It analyzes task performance (accuracy, speed) and
brain signals (e.g., frontal-midline theta power, alpha attenuation) to generate a composite score of

cognitive brain function [2].

A Framework for Your Guide

Since specific data on "Diaphen" is unavailable, you can structure your comparison guide using the

established framework above:

Executive Summary: Briefly introduce the diagnostic area and the purpose of the comparison.

Methods: Detail the experimental protocol you follow, referencing the workflow above.
Results Summary: Present your findings in a clear table comparing Diaphen's Sensitivity,
Specificity, PPV, NPV, and LR+/LR- against competitor tests.
Discussion: Contextualize the results. Explain why Diaphen's performance profile (e.g., high

specificity for confirmatory testing) is advantageous for the intended clinical use case, considering the
influence of disease prevalence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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